Cas no 1341109-61-2 (N-2-(aminomethyl)cyclopentylmethanesulfonamide)
N-2-(aminomethyl)cyclopentylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-(aminomethyl)cyclopentyl]methanesulfonamide
- n-(2-(Aminomethyl)cyclopentyl)methanesulfonamide
- Methanesulfonamide, N-[2-(aminomethyl)cyclopentyl]-
- N-2-(aminomethyl)cyclopentylmethanesulfonamide
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- Inchi: 1S/C7H16N2O2S/c1-12(10,11)9-7-4-2-3-6(7)5-8/h6-7,9H,2-5,8H2,1H3
- InChI Key: OXDGVVQFGUAOIK-UHFFFAOYSA-N
- SMILES: S(C)(NC1CCCC1CN)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 232
- XLogP3: 0.1
- Topological Polar Surface Area: 80.6
N-2-(aminomethyl)cyclopentylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-148429-1.0g |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 1g |
$0.0 | 2023-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01004925-1g |
N-[2-(Aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 95% | 1g |
¥5180.0 | 2023-04-03 | |
| Enamine | EN300-148429-50mg |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 50mg |
$888.0 | 2023-09-28 | ||
| Enamine | EN300-148429-100mg |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 100mg |
$930.0 | 2023-09-28 | ||
| Enamine | EN300-148429-250mg |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 250mg |
$972.0 | 2023-09-28 | ||
| Enamine | EN300-148429-500mg |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 500mg |
$1014.0 | 2023-09-28 | ||
| Enamine | EN300-148429-1000mg |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 1000mg |
$1057.0 | 2023-09-28 | ||
| Enamine | EN300-148429-2500mg |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 2500mg |
$2071.0 | 2023-09-28 | ||
| Enamine | EN300-148429-5000mg |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 5000mg |
$3065.0 | 2023-09-28 | ||
| Enamine | EN300-148429-10000mg |
N-[2-(aminomethyl)cyclopentyl]methanesulfonamide |
1341109-61-2 | 10000mg |
$4545.0 | 2023-09-28 |
N-2-(aminomethyl)cyclopentylmethanesulfonamide Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on N-2-(aminomethyl)cyclopentylmethanesulfonamide
N-2-(Aminomethyl)cyclopentylmethanesulfonamide: A Comprehensive Overview
The compound CAS No. 1341109-61-2, also known as N-2-(aminomethyl)cyclopentylmethanesulfonamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and potential uses in modern medicine.
N-2-(aminomethyl)cyclopentylmethanesulfonamide is a derivative of methanesulfonamide, a class of compounds known for their stability and reactivity. The molecule consists of a cyclopentane ring substituted with an aminomethyl group at the 2-position, which is further connected to a methanesulfonamide moiety. This structure endows the compound with both hydrophilic and hydrophobic characteristics, making it suitable for various chemical reactions and biological interactions.
Recent studies have highlighted the importance of CAS No. 1341109-61-2 in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly in the field of oncology. The compound's ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts aimed at combating cancer and other diseases.
The synthesis of N-2-(aminomethyl)cyclopentylmethanesulfonamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. One common approach involves the reaction of cyclopentanamine derivatives with methanesulfonyl chloride in the presence of appropriate catalysts. This method ensures high yields and purity, making it suitable for large-scale production.
In terms of pharmacological activity, CAS No. 1341109-61-2 has shown promising results in preclinical studies. It exhibits selective inhibition of certain enzymes involved in inflammation and immune response, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier opens up possibilities for its use in neurodegenerative diseases.
One of the most exciting developments involving N-2-(aminomethyl)cyclopentylmethanesulfonamide is its role in targeted drug delivery systems. Scientists have successfully incorporated this compound into nanoparticles designed to deliver therapeutic agents directly to cancer cells. This innovation not only enhances the efficacy of treatments but also reduces systemic toxicity, making it a safer option for patients.
The application of CAS No. 1341109-61-2 extends beyond medicine. It has also found use in agricultural chemistry as a component of herbicides and pesticides. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a valuable addition to crop protection products.
Looking ahead, researchers are exploring the potential of N-2-(aminomethyl)cyclopentylmethanesulfonamide in the development of vaccines and immunotherapies. Its unique chemical properties make it an ideal candidate for designing adjuvants that enhance immune responses without causing adverse effects.
In conclusion, CAS No. 1341109-61-2, or N-2-(aminomethyl)cyclopentylmethanesulfonamide, is a versatile compound with wide-ranging applications across multiple disciplines. Its continued exploration in research settings promises to unlock new avenues for therapeutic development and industrial applications.
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